1-(Bromomethyl)-2-methoxy-3-nitrobenzene

• CAS No.: 180148-36-1
• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• IUPAC Name: 1-(bromomethyl)-2-methoxy-3-nitrobenzene
• InChI: InChI=1S/C8H8BrNO3/c1-13-8-6(5-9)3-2-4-7(8)10(11)12/h2-4H,5H2,1H3
• InChI Key: MHRLIQPEMLEVJA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1[N+](=O)[O-])CBr

Description

1-(Bromomethyl)-2-methoxy-3-nitrobenzene is a useful research compound. Its molecular formula is C8H8BrNO3 and its molecular weight is 246.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14.7 g of (2-methoxy-3-nitro-phenyl)-methanol dissolved in 140 ml of dichloromethane and 5.5 ml of pyridine was cooled in an ice bath and slowly added 6.48 ml of phosphorus tribromide. After 45 minutes at 5° C., the reaction mixture was diluted with dichloromethane, washed with water, dried, and evaporated to dryness. The residue was purified by flash chromatography on silica gel eluting with ethyl acetate/hexane (5:95) giving 7.3 g of 1-bromomethyl-2-methoxy-3-nitrobenzene as a yellow solid. ##STR137##